4-iodo-2,5-dimethyl-1,3-thiazole
Overview
Description
4-Iodo-2,5-dimethyl-1,3-thiazole (IDT) is an organosulfur compound that is widely used in the synthesis of organic molecules. The compound has been studied extensively in recent years, and its unique properties have made it a popular choice for many applications in the laboratory.
Scientific Research Applications
4-iodo-2,5-dimethyl-1,3-thiazole has been widely used in scientific research, particularly in the field of organic synthesis. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, it has been used in the synthesis of peptides and oligonucleotides.
Mechanism of Action
The mechanism of action of 4-iodo-2,5-dimethyl-1,3-thiazole is not fully understood. However, it is believed that the compound acts as a nucleophile and forms a covalent bond with the substrate. This covalent bond is then broken by an acid, resulting in the formation of a new compound.
Biochemical and Physiological Effects
4-iodo-2,5-dimethyl-1,3-thiazole has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been found to interact with certain enzymes, such as cytochrome P450, and has been shown to inhibit the growth of certain bacteria. In addition, it has been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
4-iodo-2,5-dimethyl-1,3-thiazole has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in air and water. In addition, it is non-toxic and non-carcinogenic. However, it is important to note that 4-iodo-2,5-dimethyl-1,3-thiazole can be toxic in high concentrations and that it can react with certain compounds, such as halides, to form potentially hazardous products.
Future Directions
The potential applications of 4-iodo-2,5-dimethyl-1,3-thiazole are still being explored. In the future, it is possible that 4-iodo-2,5-dimethyl-1,3-thiazole could be used in the synthesis of more complex molecules, such as peptides and oligonucleotides. In addition, further research into the biochemical and physiological effects of 4-iodo-2,5-dimethyl-1,3-thiazole could lead to new therapeutic applications. Finally, further research into the mechanism of action of 4-iodo-2,5-dimethyl-1,3-thiazole could lead to the development of more efficient synthetic methods.
Synthesis Methods
4-iodo-2,5-dimethyl-1,3-thiazole is synthesized through a reaction between an alkyl halide and a thiol. The reaction is typically carried out in the presence of an acid catalyst, such as hydrochloric acid, and is often carried out at temperatures of around 100°C. The reaction is typically complete within a few hours. Once the reaction is complete, the product is typically isolated through distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodo-2,5-dimethyl-1,3-thiazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,5-dimethylthiocarboxamide", "iodine", "sodium hydroxide", "sulfuric acid", "methanol" ], "Reaction": [ "Step 1: 2,5-dimethylthiocarboxamide is reacted with iodine in the presence of sodium hydroxide to form 4-iodo-2,5-dimethylthiazole.", "Step 2: The resulting thiazole is then treated with sulfuric acid to form the corresponding thiazolium salt.", "Step 3: The thiazolium salt is then reduced with methanol to yield 4-iodo-2,5-dimethyl-1,3-thiazole." ] } | |
CAS RN |
132221-50-2 |
Product Name |
4-iodo-2,5-dimethyl-1,3-thiazole |
Molecular Formula |
C5H6INS |
Molecular Weight |
239.1 |
Purity |
95 |
Origin of Product |
United States |
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